Cas no 1248274-96-5 (3-chloro-n-[2-(pyridin-2-yl)ethyl]pyrazin-2-amine)

• Product Name: 3-chloro-n-[2-(pyridin-2-yl)ethyl]pyrazin-2-amine
• CAS No: 1248274-96-5
• MF: C₁₁H₁₁ClN₄
• MW: 234.68484044075
• CID: 5558278
• Update Time: 2025-06-11

3-chloro-n-[2-(pyridin-2-yl)ethyl]pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-n-[2-(pyridin-2-yl)ethyl]pyrazin-2-amine

• Inchi： 1S/C11H11ClN4/c12-10-11(16-8-7-14-10)15-6-4-9-3-1-2-5-13-9/h1-3,5,7-8H,4,6H2,(H,15,16)
• InChI Key： VQNYECOFRIDRSX-UHFFFAOYSA-N
• SMILES： C1(NCCC2=NC=CC=C2)=NC=CN=C1Cl

Additional information on 3-chloro-n-[2-(pyridin-2-yl)ethyl]pyrazin-2-amine

Introduction to 3-chloro-n-[2-(pyridin-2-yl)ethyl]pyrazin-2-amine (CAS No. 1248274-96-5)

3-chloro-n-[2-(pyridin-2-yl)ethyl]pyrazin-2-amine, identified by the chemical identifier CAS No. 1248274-96-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine features a pyrazine core substituted with a chloro group at the 3-position and an N-alkyl chain linked to a pyridine ring at the 2-position. The structural configuration of this molecule imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive agents.

The pyrazine moiety is a six-membered aromatic ring containing two adjacent nitrogen atoms, which is known for its ability to engage in hydrogen bonding and π-stacking interactions with biological targets. In particular, the presence of the chloro group at the 3-position of the pyrazine ring enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in drug synthesis. The N-alkyl chain extending from the pyridine ring introduces conformational flexibility, allowing for tunable interactions with protein binding sites.

The pyridin-2-yl substituent further enriches the molecular interactions by providing a nitrogen-rich environment that can participate in hydrogen bonding or coordinate with metal ions, depending on the biological context. This dual functionality makes 3-chloro-n-[2-(pyridin-2-yl)ethyl]pyrazin-2-amine a versatile building block for medicinal chemists exploring kinase inhibitors, receptor modulators, and other therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of polyheterocyclic compounds, where multiple rings are fused or connected to create enhanced binding affinity and selectivity. The structural motif of 3-chloro-n-[2-(pyridin-2-yl)ethyl]pyrazin-2-amine aligns well with this trend, as it combines the rigidity of the pyrazine ring with the flexibility of the alkyl chain and the electron-donating capability of the pyridine moiety.

In clinical research, analogs of this compound have shown promise in preclinical studies as modulators of enzyme activity and signal transduction pathways. For instance, derivatives bearing similar structural features have been investigated for their potential in treating inflammatory diseases by inhibiting specific kinases or transcription factors. The chloro substituent at the pyrazine ring is particularly noteworthy, as it can serve as a handle for further derivatization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling access to a diverse library of pharmacophores.

The synthesis of 3-chloro-n-[2-(pyridin-2-yl)ethyl]pyrazin-2-amine involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include nucleophilic aromatic substitution (SNAr) to introduce the chloro group, followed by Buchwald-Hartwig amination to attach the pyridine-N-propyl chain. These reactions are typically catalyzed by transition metal complexes, underscoring the role of catalysis in streamlining complex molecule construction.

The pharmacokinetic properties of this compound are also under investigation, with particular attention paid to its solubility, metabolic stability, and distribution profiles. Computational modeling techniques have been employed to predict how structural modifications might influence these properties, allowing for rapid optimization cycles during drug development.

One notable application of derivatives related to CAS No. 1248274-96-5 is in oncology research. Pyrazine-based inhibitors have demonstrated efficacy against various cancer-related targets by disrupting critical signaling cascades. The N-propyl chain enhances membrane permeability while maintaining binding affinity, making it an attractive feature for oral bioavailability.

Another emerging area involves using this scaffold in antiviral therapies. The ability to modify both rings independently allows researchers to fine-tune interactions with viral proteases or polymerases. Recent publications suggest that certain analogs exhibit inhibitory activity against RNA-dependent RNA polymerases (RdRp), which are essential for viral replication cycles.

The role of 3-chloro-n-[2-(pyridin-2-yl)ethyl]pyrazin-2-amine in medicinal chemistry extends beyond its direct biological activity. It serves as a key intermediate in synthesizing more complex molecules with tailored pharmacological profiles. For example, its core structure can be extended or modified to target specific disease pathways while maintaining core recognition elements required for therapeutic efficacy.

In conclusion, 3-chloro-n-[2-(pyridin-2-yl)ethyl]pyrazin-2-am ine (CAS No. 1248274-96) represents a compelling example of how structural diversity can drive innovation in drug discovery. Its unique combination of functional groups and its amenability to synthetic manipulation make it an invaluable asset in pharmaceutical research pipelines aimed at addressing unmet medical needs across multiple therapeutic domains.